Cas no 863187-94-4 (4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine)

• Product Name: 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine
• CAS No: 863187-94-4
• MF: C₁₅H₁₆F₂N₂O₄S
• MW: 358.360349655151
• MDL: MFCD05861780
• CID: 3059789
• PubChem ID: 19616384
• Update Time: 2025-11-02

4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethylsulfonyl)pyrimidine
• 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine
• BBL040215
• 863187-94-4
• 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-ethylsulfonyl-pyrimidine
• C15H16F2N2O4S
• AKOS000311649
• 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-ethylsulfonylpyrimidine
• CS-0299643
• SB85896
• EN300-230140
• STK350009

• MDL： MFCD05861780
• Inchi： 1S/C15H16F2N2O4S/c1-4-24(20,21)15-18-10(8-11(19-15)14(16)17)9-5-6-12(22-2)13(7-9)23-3/h5-8,14H,4H2,1-3H3
• InChI Key： VUSKUPBFBOLDLM-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(F)F)C=C(C2C=CC(=C(C=2)OC)OC)N=1)(CC)(=O)=O

Computed Properties

• Exact Mass: 358.07988449Da
• Monoisotopic Mass: 358.07988449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.8Ų

Additional information on 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine

Comprehensive Guide to 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine (CAS No. 863187-94-4)

4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine (CAS No. 863187-94-4) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a difluoromethyl group, a 3,4-dimethoxyphenyl moiety, and an ethanesulfonyl substituent, making it a subject of interest for drug discovery and material science applications.

The pyrimidine core of this compound is a well-known heterocyclic scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the 3,4-dimethoxyphenyl fragment contributes to its binding affinity with biological targets. The ethanesulfonyl group further modifies its physicochemical properties, influencing solubility and reactivity.

Researchers are increasingly exploring 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine for its potential in kinase inhibition and enzyme modulation. Its structural features align with current trends in small-molecule drug development, particularly in targeting inflammatory diseases and cancer pathways. The compound's selective fluorination also makes it a candidate for PET imaging probes, a hot topic in diagnostic research.

In agrochemical applications, this pyrimidine derivative shows promise as a plant growth regulator or pesticide intermediate. The difluoromethyl and dimethoxyphenyl groups are known to influence interactions with plant enzymes, offering avenues for sustainable crop protection solutions. This aligns with the growing demand for eco-friendly agrochemicals in modern agriculture.

The synthesis of 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine typically involves multi-step organic reactions, including cross-coupling and sulfonylation processes. Recent advancements in flow chemistry and catalytic fluorination have improved its production efficiency, addressing key challenges in scaling up such complex molecules.

Market interest in CAS 863187-94-4 has grown steadily, particularly from pharmaceutical intermediates suppliers and contract research organizations. The compound's patent landscape reveals active investigation across multiple jurisdictions, reflecting its commercial potential. Analytical characterization of this material typically employs HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural confirmation.

Environmental and safety assessments of 4-(difluoromethyl)-6-(3,4-dimethoxyphenyl)-2-(ethanesulfonyl)pyrimidine indicate it requires standard laboratory handling precautions. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during research use. The compound's stability profile suggests compatibility with common organic solvents, facilitating various formulation development applications.

Future research directions for this compound may explore its structure-activity relationships through systematic derivatization. Computational chemistry approaches, including molecular docking and QSAR modeling, could further elucidate its potential biological targets. The growing emphasis on fluorinated pharmaceuticals and sustainable chemistry positions this molecule as a valuable building block for innovative therapeutic agents.

For researchers seeking high-purity 863187-94-4, several specialty chemical suppliers offer this compound with comprehensive analytical documentation. Custom synthesis services are also available for scaled quantities or modified derivatives. The compound's unique combination of fluorine chemistry and pyrimidine pharmacology continues to attract attention across multiple scientific disciplines.